5-phenyl-N-(2-(4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-phenyl-N-[2-(4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H23N7O2/c30-22(18-13-19(31-27-18)16-7-3-1-4-8-16)23-9-12-29-21-17(14-26-29)20(24-15-25-21)28-10-5-2-6-11-28/h1,3-4,7-8,13-15H,2,5-6,9-12H2,(H,23,30)
• InChI Key: PWNSMLMCVGJTCP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=NC3=C2C=NN3CCNC(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C22H23N7O2
• Molecular Weight: 417.5 g/mol

Description

The compound “5-phenyl-N-(2-(4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)isoxazole-3-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a phenyl ring, a piperidine ring, a pyrazolo[3,4-d]pyrimidine ring, and an isoxazole ring. These structural features suggest that this compound might have interesting biological activities, as these types of structures are often found in bioactive molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrazolo[3,4-d]pyrimidine ring might be formed via a cyclization reaction, while the isoxazole ring might be introduced via a condensation reaction. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains several cyclic structures, including a phenyl ring, a piperidine ring, a pyrazolo[3,4-d]pyrimidine ring, and an isoxazole ring. These rings are connected in a specific arrangement, with the piperidine ring and the isoxazole ring attached to different positions on the pyrazolo[3,4-d]pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on its exact structure and the conditions under which it is stored or used. For example, the isoxazole ring might undergo reactions at the carbon-carbon double bond, while the amide group might be susceptible to hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would be influenced by the presence of polar functional groups, such as the amide group, while its stability might be affected by the presence of reactive groups, such as the isoxazole ring.

Future Directions

Given the structural complexity and potential biological activity of this compound, it could be a promising subject for future research. Studies could be conducted to determine its physical and chemical properties, its biological activity, and its mechanism of action. Additionally, its synthesis could be optimized, and analogs could be designed and synthesized to explore structure-activity relationships.

Mechanism of Action

Target of Action

Similar compounds with a piperidine nucleus have been found to interact with various receptors and enzymes, playing a significant role in the pharmaceutical industry .

Mode of Action

Compounds with a similar structure have been found to inhibit cyclooxygenases (cox-1, cox-2), which are key enzymes in the inflammatory response .

Biochemical Pathways

The compound’s interaction with its targets can affect various biochemical pathways. For instance, inhibition of COX enzymes can lead to a decrease in the production of prostaglandins, which are key mediators of inflammation .

Pharmacokinetics

Piperidine derivatives are known to have a wide range of biological activities and are present in more than twenty classes of pharmaceuticals .

Result of Action

Similar compounds have been found to exhibit anti-inflammatory properties by inhibiting cox enzymes and reducing the production of prostaglandins .